Cas no 1806378-97-1 (2,5-Bis(trifluoromethyl)-4-hydroxypyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-hydroxypyridine
• CAS No: 1806378-97-1
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4908448
• Update Time: 2025-11-01

2,5-Bis(trifluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-hydroxypyridine
• FC(C1=NC=C(C(=C1)O)C(F)(F)F)(F)F

• Inchi： 1S/C7H3F6NO/c8-6(9,10)3-2-14-5(1-4(3)15)7(11,12)13/h1-2H,(H,14,15)
• InChI Key： DULRDLHXYZBFQZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(F)(F)F)=CN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 348
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 2,5-Bis(trifluoromethyl)-4-hydroxypyridine

Research Brief on 2,5-Bis(trifluoromethyl)-4-hydroxypyridine (CAS: 1806378-97-1): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2,5-Bis(trifluoromethyl)-4-hydroxypyridine (CAS: 1806378-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2,5-Bis(trifluoromethyl)-4-hydroxypyridine as a versatile scaffold in the design of novel bioactive molecules. The presence of trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting kinases and other signaling proteins implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for covalent inhibitors. The research team utilized 2,5-Bis(trifluoromethyl)-4-hydroxypyridine to develop selective inhibitors of Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of autoimmune disorders. The study reported improved pharmacokinetic properties compared to existing BTK inhibitors, with enhanced oral bioavailability and tissue penetration.

In the realm of synthetic chemistry, novel methodologies have been developed for the efficient preparation of 2,5-Bis(trifluoromethyl)-4-hydroxypyridine derivatives. A recent breakthrough published in Organic Letters described a one-pot synthesis approach using commercially available starting materials, significantly improving the yield and scalability of production. This advancement is particularly important for facilitating structure-activity relationship studies and accelerating drug discovery efforts.

The compound's unique electronic properties, conferred by the trifluoromethyl groups and hydroxyl-pyridine moiety, have also been investigated for applications in materials science. Researchers have incorporated 2,5-Bis(trifluoromethyl)-4-hydroxypyridine into organic electronic materials, demonstrating its potential as a building block for novel semiconductors with applications in biosensing and medical diagnostics.

Ongoing clinical investigations are exploring the therapeutic potential of derivatives of 2,5-Bis(trifluoromethyl)-4-hydroxypyridine in various disease areas. Preliminary results from phase I clinical trials of a related compound (designated as RX-1806) show favorable safety profiles and promising pharmacokinetic characteristics. These developments position 2,5-Bis(trifluoromethyl)-4-hydroxypyridine as a valuable scaffold for future drug development programs.

Future research directions include further optimization of the compound's pharmacological properties, exploration of additional biological targets, and development of more efficient synthetic routes. The growing body of evidence suggests that 2,5-Bis(trifluoromethyl)-4-hydroxypyridine and its derivatives will continue to play an important role in advancing chemical biology and medicinal chemistry research in the coming years.